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Compound of Interest

Compound Name: Magnesium ethoxide

Cat. No.: B12061500

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide provides a detailed overview of the chemical properties and
hazards associated with CAS number 2414-98-4, identified as Magnesium Ethoxide. It has
come to our attention that the query for this CAS number may have been made with the
expectation of finding information related to a biologically active compound, such as one
involved in cell signaling pathways. It is important to clarify that Magnesium Ethoxide is a
reactive organometallic compound primarily used as a reagent in organic synthesis and as a
catalyst, for instance, in polymerization processes.[1][2] It is not a therapeutic agent and, as
such, is not associated with biological signaling pathways or extensive toxicological studies
relevant to drug development. This guide will provide a comprehensive overview of its chemical
nature, synthesis, and associated hazards.

Chemical and Physical Properties

Magnesium Ethoxide, with the chemical formula CaH10MgO2, is a white to slightly gray
powder.[3] It is a strong base and is highly sensitive to moisture and air.[3][4] The compound is
stable under recommended storage conditions but reacts violently with water, releasing
flammable ethanol.[2][4][5] It is insoluble in water but soluble in organic solvents like ethanol
and ether.[3]

Table 1: Physical and Chemical Properties of Magnesium Ethoxide (CAS: 2414-98-4)
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Property Value Reference
Molecular Formula CaH10MgO:2 [3]
Molecular Weight 114.43 g/mol [3]

Melting Point 270 °C (decomposes) [3]

Boiling Point Not determined [5]

Density 1.01 g/cm3 [3]

Flash Point >43 °C [3]
Autoignition Temperature 70 °C

Water Solubility

Insoluble, reacts violently

[2](3]

Stable, but air and moisture

Stability sensitive. Reacts violently with [2][3]
water.
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SMILES [Mg+2].[O-]CC.[O-]CC

Synthesis of Magnesium Ethoxide

A common method for the synthesis of Magnesium Ethoxide involves the reaction of

magnesium metal with absolute ethanol. The reaction can be initiated with a catalyst, such as

iodine or N-bromosuccinimide.

Experimental Protocol: Synthesis of Magnesium

Ethoxide

The following is a generalized protocol based on described synthesis methods.[7]

Materials:
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Magnesium metal powder (high purity)

Absolute ethanol

lodine (catalyst)

Anhydrous xylene (for purification)

Inert gas (e.g., Nitrogen or Argon)

Equipment:

e Three-neck round-bottom flask

o Reflux condenser with a drying tube (e.g., filled with CaClz)
e Mechanical stirrer

e Heating mantle

e Schlenk line or similar inert atmosphere setup

« Filtration apparatus (under inert atmosphere)

e Vacuum drying oven

Procedure:

o Reaction Setup: Assemble the reaction apparatus under an inert atmosphere. The flask
should be equipped with a stirrer, reflux condenser, and an inlet for the inert gas.

o Charging the Reactor: To the flask, add magnesium powder and absolute ethanol. A catalytic
amount of iodine is then added.

o Reaction: The mixture is heated to reflux with vigorous stirring. The reaction is typically
initiated by the iodine, and the progress can be monitored by the evolution of hydrogen gas.
The reaction is continued until the magnesium is consumed.
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 Purification (optional): For higher purity, the reaction mixture can be dissolved in a mixture of
absolute ethanol and dry xylene and refluxed. Upon cooling, the purified Magnesium
Ethoxide will precipitate.

« |solation: The solid product is isolated by filtration under an inert atmosphere.
» Drying: The collected solid is dried in a vacuum oven to remove any residual solvent.

Diagram 1: Synthesis Workflow of Magnesium Ethoxide
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Caption: A flowchart illustrating the key steps in the synthesis of Magnesium Ethoxide.

Hazards and Safety Information

Magnesium Ethoxide is a hazardous substance that requires careful handling. Its primary
hazards are its flammability and reactivity with water.

Table 2: Hazard Identification and Safety Precautions for Magnesium Ethoxide
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Hazard Class

GHS

. Signal Word
Pictogram

Hazard
Statement

Precautionary
Statements

Flammable Solid

() Danger

H228:

Flammable solid

P210: Keep
away from
heat/sparks/open
flames/hot
surfaces. — No
smoking. P240:
Ground/bond
container and
receiving
equipment.
P241: Use
explosion-proof
electrical/ventilati
ng/lighting

equipment.

Self-heating
substances and

mixtures

& Danger

H251: Self-
heating: may

catch fire

P235+P410:
Keep cool.
Protect from

sunlight.

Substances and
mixtures which,
in contact with
water, emit

flammable gases

() Danger

EUHO014: Reacts
violently with

water

P223: Do not
allow contact
with water.
P370+P378: In
case of fire: Use
dry sand, dry
chemical or
alcohol-resistant
foam for

extinction.

Skin
Corrosion/Irritatio

n

Warning

H315: Causes

skin irritation

P264: Wash skin
thoroughly after
handling. P280:

Wear protective
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gloves.
P302+P352: IF
ON SKIN: Wash
with plenty of

water.

P280: Wear eye
protection/face
protection.
P305+P351+P33
8:IF IN EYES:

Serious Eye H319: Causes ] ]
) ) Rinse cautiously
Damage/Eye Warning serious eye ]
o S with water for
Irritation irritation )
several minutes.
Remove contact
lenses, if present
and easy to do.
Continue rinsing.
P261: Avoid
breathing dust.
P271: Use only
. outdoors or in a
Specific target )
o well-ventilated
organ toxicity — H335: May
] ) ) area.
single exposure Warning cause respiratory
i N P304+P340: IF
(Respiratory tract irritation
INHALED:

irritation)

Remove person
to fresh air and
keep comfortable

for breathing.

Handling and Storage

e Handling: Handle under an inert gas, such as nitrogen or argon.[5] Avoid contact with skin,

eyes, and clothing.[3] Do not breathe dust.[3] Use non-sparking tools.[3] Ensure adequate

ventilation.[8]
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o Storage: Store in a cool, dry, well-ventilated place away from heat and ignition sources.[3]
Keep containers tightly closed and store under an inert atmosphere.[8] Store away from
incompatible materials such as water, acids, and oxidizing agents.[2]

Disposal

Magnesium Ethoxide and its containers must be disposed of as hazardous waste.[6] Waste
disposal should be in accordance with local, state, and federal regulations.[6] It is classified as
a reactivity-characteristic hazardous waste (EPA hazardous waste number D003).[6] Do not
allow the material to enter drains or waterways.[6]

Biological Activity and Toxicology

As previously stated, Magnesium Ethoxide is not a compound that is studied for its biological
activity in the context of drug development. There is no significant toxicological data available in
the literature beyond its immediate hazards as a reactive chemical.[6] Ingestion may be
harmful, and it is irritating to the skin, eyes, and respiratory tract.[3][5] The primary health risks
are associated with its corrosive and flammable nature.

While some magnesium compounds, such as magnesium oxide nanopatrticles, have been
investigated for biological activities like antibacterial and antioxidant effects, these properties
are not attributed to Magnesium Ethoxide.

Conclusion

CAS number 2414-98-4 corresponds to Magnesium Ethoxide, a valuable reagent in organic
and materials chemistry. Its utility is primarily as a strong base and catalyst. The compound
presents significant hazards, including flammability and violent reactivity with water,
necessitating strict safety protocols for its handling and disposal. For researchers in drug
development and related fields, it is crucial to recognize that Magnesium Ethoxide is a
chemical tool and not a substance with direct pharmacological relevance or known interactions
with biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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